Cas no 86041-56-7 (Phosphoric acid, di-sec-octyl ester)

Phosphoric acid, di-sec-octyl ester structure
86041-56-7 structure
Product Name:Phosphoric acid, di-sec-octyl ester
CAS No:86041-56-7
MF:C16H34O4P
MW:321.412526607513
CID:662689
PubChem ID:18414888
Update Time:2025-04-19

Phosphoric acid, di-sec-octyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, di-sec-octyl ester
    • dioctan-2-yl phosphate
    • DTXSID00593568
    • 86041-56-7
    • Inchi: 1S/C16H35O4P/c1-5-7-9-11-13-15(3)19-21(17,18)20-16(4)14-12-10-8-6-2/h15-16H,5-14H2,1-4H3,(H,17,18)/p-1
    • InChI Key: DXQYKFGICLVQFD-UHFFFAOYSA-M
    • SMILES: P(=O)([O-])(OC(C)CCCCCC)OC(C)CCCCCC

Computed Properties

  • Exact Mass: 321.21947156g/mol
  • Monoisotopic Mass: 321.21947156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 58.6Ų
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